(2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)methanol

• CAS No.: 917396-34-0
• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: [2-cyclopropyl-6-(trifluoromethyl)pyridin-3-yl]methanol
• InChI: InChI=1S/C10H10F3NO/c11-10(12,13)8-4-3-7(5-15)9(14-8)6-1-2-6/h3-4,6,15H,1-2,5H2
• InChI Key: SHPNOLJYPRAALF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=CC(=N2)C(F)(F)F)CO

Description

(2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of methyl 2-cyclopropyl-6-(trifluoromethyl)nicotinate (1 g, 4.08 mmol) in THF (6 mL) at 0° C. under argon was added 1.0 M lithium aluminum hydride in THF solution (6 mL, 6.0 mmol). The reaction mixture was stirred at 0° C. for 15 min. EtOAc (20 mL) was added to the reaction mixture, which was then stirred at room temperature for 30 min. A 10% aqueous potassium sodium tartrate solution (20 mL) was added to the reaction mixture and stirring was continued for another 30 min. The organic layer was separated, washed with saturated aqueous NaCl, dried (MgSO4), filtered and concentrated to obtain 890 mg of the title compound as a pale yellow oil. HPLC/MS: retention time=3.055 min, [M+H]+=218.

Synthesis routes and methods II

Procedure details